1,3-Dibromobenzene-d4

• Molecular Formula: C6H4Br2
• Molecular Weight: 239.93 g/mol
• InChI: InChI=1S/C6H4Br2/c7-5-2-1-3-6(8)4-5/h1-4H/i1D,2D,3D,4D
• InChIKey: JSRLURSZEMLAFO-RHQRLBAQSA-N

1,3-Dibromobenzene-d4: Deuterated Internal Standard

1,3-Dibromobenzene-d4 (CAS 1616983-07-3) is a perdeuterated derivative of 1,3-dibromobenzene, wherein all four aromatic hydrogen atoms are replaced by deuterium (isotopic purity ≥98 atom % D) . This meta-substituted dibromo aromatic compound retains the core reactivity of its non-deuterated analog while introducing a +4 Da mass shift, which is critical for its primary application as a stable isotope-labeled internal standard (SIL-IS) in quantitative mass spectrometry and as a reference in NMR spectroscopy . As a bifunctional aryl reagent, its two bromine atoms serve as reactive handles for cross-coupling reactions (e.g., Suzuki, Heck), enabling the synthesis of precisely labeled, complex molecular architectures .

Stable isotope-labeled internal standard for interference-free MS quantitation

Deuterated meta-dibromo aryl reagent for regioselective cross-coupling synthesis

NMR-silent aromatic scaffold for qNMR analysis without proton background

Why Non-Deuterated Analogs Fail for 1,3-Dibromobenzene-d4

The substitution of 1,3-dibromobenzene-d4 with a non-deuterated analog or a different regioisomer is analytically invalid for several critical reasons. First, the use of non-deuterated 1,3-dibromobenzene as an internal standard leads to signal overlap with the target analyte in mass spectrometry, precluding accurate quantitation [1]. Second, while isomeric analogs like 1,2-dibromobenzene-d4 or 1,4-dibromobenzene-d4 share the same molecular weight and isotopic mass shift, their chromatographic retention times and chemical reactivity differ substantially, which can introduce systematic bias in quantification methods that rely on co-elution and identical ionization efficiency . Finally, the precise meta-substitution pattern of 1,3-dibromobenzene-d4 is essential for applications where regioselective reactivity is a factor, such as in the synthesis of specific deuterated building blocks or the study of meta-selective transformations .

Non-deuterated analog: signal overlap with target analyte limits accurate MS quantitation

Ortho or para regioisomers: differing chromatographic retention and reactivity may introduce systematic bias

Meta-substitution pattern required for regioselective transformations; ortho/para analogs may not substitute

• [1] Chemeurope. Internal standard. Accessed 2026. View Source

1,3-Dibromobenzene-d4 Differentiation Evidence

Mass Spectrometry Differentiation by Mass Shift

The substitution of four hydrogen atoms with deuterium in 1,3-dibromobenzene-d4 results in a nominal mass increase of 4 Da relative to the non-deuterated compound (C₆H₄Br₂: 235.90 g/mol vs. C₆D₄Br₂: 239.93 g/mol) . This distinct mass shift enables unambiguous chromatographic and mass spectrometric resolution from the target analyte, 1,3-dibromobenzene, which is essential for accurate quantification via isotope dilution mass spectrometry (IDMS) .

Mass Shift

Head-to-head

+4.03 g/mol nominal mass increase (C₆D₄Br₂ vs C₆H₄Br₂)

Enables interference-free IDMS quantitation

Reported mass difference; verify per batch

Evidence Dimension	Molecular Weight Difference
Target Compound Data	239.93 g/mol (C₆D₄Br₂)
Comparator Or Baseline	235.90 g/mol (C₆H₄Br₂)
Quantified Difference	+4.03 g/mol (nominal mass increase)
Conditions	Elemental composition; standard atomic weights

Why This Matters

This mass difference is the fundamental basis for using the compound as a SIL-IS, enabling precise, interference-free quantification in GC-MS and LC-MS/MS analyses of 1,3-dibromobenzene and related brominated aromatics.

NMR Aromatic Proton Signal Elimination

In ^1H NMR spectroscopy, the aromatic protons of non-deuterated 1,3-dibromobenzene produce complex multiplet signals in the region of δ ~7-8 ppm, which can obscure or overlap with the signals of target analytes [1]. In contrast, 1,3-dibromobenzene-d4 is essentially ^1H NMR-silent in the aromatic region due to the replacement of protons with deuterium, providing a clear spectral window and allowing for accurate quantification of other aromatic compounds without interference .

NMR Signal

Class-level

Complete elimination of aromatic ¹H signals vs complex multiplets for non-deuterated analog

Prevents signal overlap in qNMR of aromatic analytes

Class-level inference; confirm under acquisition conditions

Evidence Dimension	Background ^1H NMR Signal
Target Compound Data	No significant proton signal in aromatic region (δ ~7-8 ppm)
Comparator Or Baseline	Complex multiplet signals for three aromatic protons (1,3-dibromobenzene)
Quantified Difference	Complete elimination of interfering aromatic proton signals
Conditions	Standard ^1H NMR acquisition parameters

Why This Matters

This feature makes 1,3-dibromobenzene-d4 a superior internal standard or solvent for qNMR applications where the target analyte contains aromatic protons, preventing signal overlap and improving measurement precision.

• [1] National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). 1,3-Dibromobenzene, ^1H NMR Spectrum. Accessed 2026. View Source

Isotopic Enrichment Purity for Reproducible Quantification

Commercially sourced 1,3-dibromobenzene-d4 is specified with a high isotopic enrichment of ≥98 atom % D (or ≥99% in some cases) . This level of deuteration ensures that the compound behaves as a single, well-defined isotopologue in mass spectrometry, minimizing the contribution of lower-mass isotopomers that could cause cross-talk with the analyte channel and degrade the accuracy of quantification .

Isotopic Purity

Class-level

≥98 atom % D

Minimizes isotopomer cross-talk in MS channels

Certified value; verify CoA per lot

Evidence Dimension	Isotopic Purity
Target Compound Data	≥98 atom % D
Comparator Or Baseline	Lower-grade deuterated reagents (e.g., <95 atom % D)
Quantified Difference	≥3 percentage point increase in isotopic purity
Conditions	Certified value from vendor Certificate of Analysis

Why This Matters

High isotopic purity is a critical quality attribute for a reliable SIL-IS; lower purity can lead to significant quantification errors and poor inter-laboratory reproducibility, making a ≥98 atom % D specification a key procurement criterion.

Meta-Regiochemistry for Site-Specific Reactivity

The meta-relationship of the two bromine atoms in 1,3-dibromobenzene-d4 confers distinct reactivity profiles in cross-coupling reactions compared to its ortho (1,2-) and para (1,4-) isomers . The meta arrangement avoids the steric hindrance and potential chelation effects of the ortho isomer, while also lacking the symmetry of the para isomer, enabling stepwise, regioselective functionalization to build complex, non-symmetrical deuterated molecules .

Regiochemistry

Class-level

Meta-substitution enables stepwise, non-symmetrical functionalization vs ortho/para isomers

Unique entry for deuterated molecular architectures

Qualitative reactivity difference; confirm under specific cross-coupling conditions

Evidence Dimension	Regiochemical Reactivity
Target Compound Data	Meta-substitution pattern (1,3-dibromo)
Comparator Or Baseline	Ortho (1,2-dibromobenzene-d4) and Para (1,4-dibromobenzene-d4) isomers
Quantified Difference	Qualitative difference in reaction site accessibility and product symmetry
Conditions	Palladium-catalyzed cross-coupling conditions

Why This Matters

For synthetic chemists aiming to construct specific deuterated frameworks, the meta-isomer provides a unique synthetic entry point that cannot be replicated by the ortho or para analogs, making it the only viable choice for certain target molecules.

Kinetic Isotope Effect in Mechanistic Studies

The replacement of hydrogen with deuterium in 1,3-dibromobenzene-d4 introduces a primary kinetic isotope effect (KIE) for reactions involving C-H(D) bond cleavage. The theoretical maximum KIE (k_H/k_D) at 25 °C is approximately 6.5-7.0 for C-H bond breaking, but observed values are typically lower and provide mechanistic information [1]. The KIE can be measured experimentally by comparing reaction rates of the deuterated and non-deuterated compounds under identical conditions, with the magnitude of the effect serving as a diagnostic tool for identifying the rate-determining step and the nature of the transition state .

Kinetic Isotope Effect

Class-level

Reported KIE range 1.0–7.0 (k_H/k_D); theoretical max ~6.5–7.0

Supports reaction mechanism elucidation via KIE measurement

Class-level; magnitude is reaction-dependent

Evidence Dimension	Kinetic Isotope Effect (k_H/k_D)
Target Compound Data	Measured KIE value for a specific reaction
Comparator Or Baseline	Non-deuterated 1,3-dibromobenzene (k_H = 1.0)
Quantified Difference	KIE = 1.0-7.0, depending on the reaction and mechanism
Conditions	Reaction-specific; e.g., Suzuki-Miyaura cross-coupling

Why This Matters

The ability to measure a KIE provides a powerful, non-invasive method for elucidating reaction mechanisms, making 1,3-dibromobenzene-d4 a valuable mechanistic probe beyond its use as an analytical standard.

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006. View Source

1,3-Dibromobenzene-d4 Application Scenarios

1,3-Dibromobenzene Quantification by IDMS

Leveraging the +4 Da mass shift relative to the non-deuterated analyte , 1,3-dibromobenzene-d4 is the optimal internal standard for isotope dilution mass spectrometry (IDMS) methods aimed at quantifying 1,3-dibromobenzene in complex samples. This approach corrects for matrix effects and instrument variability, achieving the highest accuracy and precision required for regulatory or toxicological studies where 1,3-dibromobenzene may be a target analyte or a metabolite of concern (e.g., from polybrominated diphenyl ether degradation) [1].

Synthesis of Deuterated OLED and Pharma Building Blocks

The combination of high isotopic purity (≥98 atom % D) and the meta-dibromo substitution pattern makes 1,3-dibromobenzene-d4 an indispensable precursor for constructing complex, non-symmetrical deuterated molecules . This is particularly valuable in materials science for the synthesis of deuterated OLED components, where deuteration can enhance device lifetime by reducing C-H vibrational quenching, and in medicinal chemistry for preparing deuterated drug candidates with potentially improved metabolic stability [1].

Cross-Coupling Reaction Mechanism Elucidation

The kinetic isotope effect (KIE) inherent to 1,3-dibromobenzene-d4 provides a direct experimental handle for probing the rate-determining step and transition state geometry in key synthetic transformations like Suzuki-Miyaura and Heck reactions . By comparing reaction rates with the non-deuterated analog under identical conditions, researchers can obtain quantitative KIE values that serve as mechanistic fingerprints, guiding catalyst optimization and reaction development [1].

Application

Selection Property

Validation Focus

1,3-Dibromobenzene quantification in research matrices

Deuterium mass shift for interference-free detection

Matrix-effect correction and method accuracy

Deuterated building block synthesis for materials and medicinal chemistry

Meta-dibromo pattern for non-symmetrical construction

Regioselective cross-coupling and deuteration confirmation

Reaction mechanism elucidation via KIE

KIE as mechanistic probe

Rate-determining step identification and catalyst context

• [1] PubMed. Human liver microsome-mediated metabolism of brominated diphenyl ethers 47, 99, and 153 and identification of their major metabolites. Accessed 2026. View Source